![molecular formula C6H7N5O B1488714 3-(Aminomethyl)-[1,2,4]triazolo[4,3-a]pyrazin-8-ol CAS No. 2089257-98-5](/img/structure/B1488714.png)
3-(Aminomethyl)-[1,2,4]triazolo[4,3-a]pyrazin-8-ol
Overview
Description
“3-(Aminomethyl)-[1,2,4]triazolo[4,3-a]pyrazin-8-ol” is a compound that belongs to the class of triazolo pyrazines . Triazolo pyrazines are nitrogen-containing heterocycles that are found in natural products, synthetic drugs, and functional materials . They are the basic backbone of many physiologically active compounds and drugs .
Synthesis Analysis
The synthesis of triazolo pyrazine derivatives involves aromatic nucleophilic substitution . For instance, a series of novel triazolo pyrazine derivatives were synthesized via aromatic nucleophilic substitution of 4-chloro-8-methyl [1,2,4]triazolo [4,3- a ]quinoxaline-1-amine with different amines and triazole-2-thiol .
Molecular Structure Analysis
The molecular structure of “3-(Aminomethyl)-[1,2,4]triazolo[4,3-a]pyrazin-8-ol” can be characterized using various techniques such as melting point, 1H and 13C nuclear magnetic resonance spectroscopy, mass spectrometry, and elemental analysis .
Chemical Reactions Analysis
Triazolo pyrazine derivatives have been shown to exhibit antibacterial activities . In particular, some compounds showed moderate to good antibacterial activities against both Gram-positive Staphylococcus aureus and Gram-negative Escherichia coli strains .
Physical And Chemical Properties Analysis
The physical and chemical properties of “3-(Aminomethyl)-[1,2,4]triazolo[4,3-a]pyrazin-8-ol” include its molecular weight, which is 203.63 . It is a powder at room temperature .
Scientific Research Applications
Antibacterial Activity
Triazolo[4,3-a]pyrazine derivatives have been tested for their antibacterial activities against common bacterial strains such as Staphylococcus aureus (S. aureus) and Escherichia coli (E. coli). The minimum inhibitory concentrations (MICs) of these compounds indicate their potential as antibacterial agents .
Kinase Inhibition
These compounds have also been evaluated for their kinase inhibition properties. Specifically, they have been tested for c-Met/VEGFR-2 kinase inhibition and antiproliferative activities against various cell lines in vitro, showing promise in cancer research .
Drug Discovery
In drug discovery, certain triazolo[4,3-a]pyrazine derivatives have shown significant inhibitory activity with low IC50 values, suggesting their potential as therapeutic agents .
Chemical Synthesis
The compound 3-(Aminomethyl)-[1,2,4]triazolo[4,3-a]pyrazin-8-ol itself is available for purchase and can be used as a key scaffold in the synthesis of novel derivatives with potential pharmacological applications .
Safety And Hazards
Future Directions
properties
IUPAC Name |
3-(aminomethyl)-7H-[1,2,4]triazolo[4,3-a]pyrazin-8-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7N5O/c7-3-4-9-10-5-6(12)8-1-2-11(4)5/h1-2H,3,7H2,(H,8,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSYKSYODOFFZTC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C(=NN=C2C(=O)N1)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7N5O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Aminomethyl)-[1,2,4]triazolo[4,3-a]pyrazin-8-ol |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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